Cas no 1804291-63-1 (Ethyl 2-(2-bromopropanoyl)-3-ethylbenzoate)

• Product Name: Ethyl 2-(2-bromopropanoyl)-3-ethylbenzoate
• CAS No: 1804291-63-1
• MF: C₁₄H₁₇BrO₃
• MW: 313.186983823776
• CID: 4958524
• Update Time: 2025-10-28

Ethyl 2-(2-bromopropanoyl)-3-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-bromopropanoyl)-3-ethylbenzoate

• Inchi： 1S/C14H17BrO3/c1-4-10-7-6-8-11(14(17)18-5-2)12(10)13(16)9(3)15/h6-9H,4-5H2,1-3H3
• InChI Key： NUZKYCFRVRHRMJ-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C(C(=O)OCC)=CC=CC=1CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 303
• XLogP3: 3.8
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 2-(2-bromopropanoyl)-3-ethylbenzoate

Ethyl 2-(2-bromopropanoyl)-3-ethylbenzoate: A Comprehensive Overview

Ethyl 2-(2-bromopropanoyl)-3-ethylbenzoate, identified by the CAS number 1804291-63-1, is a compound of significant interest in the field of organic chemistry. This compound is characterized by its unique structure, which includes a benzoate ester group and a brominated propanoyl substituent. The presence of these functional groups makes it a versatile molecule with potential applications in various chemical and biochemical contexts.

The molecular structure of Ethyl 2-(2-bromopropanoyl)-3-ethylbenzoate is defined by its benzoate backbone, with substituents at the 2 and 3 positions. The 2-position bears a 2-bromopropanoyl group, while the 3-position is substituted with an ethyl group. This arrangement imparts specific electronic and steric properties to the molecule, which are crucial for its reactivity and functionality. The bromine atom in the propanoyl group adds to the compound's reactivity, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of Ethyl 2-(2-bromopropanoyl)-3-ethylbenzoate in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with anti-inflammatory and anti-cancer properties. The bromine atom serves as an electrophilic center, facilitating various substitution reactions that can lead to the formation of diverse pharmacophores.

In addition to its role in drug development, Ethyl 2-(2-bromopropanoyl)-3-ethylbenzoate has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent advancements in this area have demonstrated how such compounds can be integrated into organic field-effect transistors (OFETs), contributing to the next generation of flexible electronics.

The synthesis of Ethyl 2-(2-bromopropanoyl)-3-ethylbenzoate involves a multi-step process that typically begins with the preparation of the benzoic acid derivative. This is followed by esterification and subsequent substitution reactions to introduce the brominated propanoyl group. Recent optimizations in these synthetic pathways have improved yields and reduced reaction times, making this compound more accessible for large-scale applications.

From an environmental perspective, Ethyl 2-(2-bromopropanoyl)-3-ethylbenzoate has been studied for its biodegradation potential. Research indicates that under specific conditions, this compound can undergo microbial degradation, reducing its environmental footprint. However, further studies are required to fully understand its ecological impact and develop strategies for safe disposal.

In conclusion, Ethyl 2-(2-bromopropanoyl)-3-ethylbenzoate, with its CAS number 1804291-63-1, stands as a testament to the diversity and complexity of organic compounds. Its unique structure and functional groups position it as a valuable tool in various scientific disciplines, from drug discovery to materials science. As research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in both academic and industrial settings.